Cas no 500905-09-9 ([1,1-Biphenyl]-2-carboxylicacid,3-ethyl-(9CI))

• Product Name: [1,1-Biphenyl]-2-carboxylicacid,3-ethyl-(9CI)
• CAS No: 500905-09-9
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 933261
• PubChem ID: 12061092
• Update Time: 2025-04-19

[1,1-Biphenyl]-2-carboxylicacid,3-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-2-carboxylicacid,3-ethyl-(9CI)
• SCHEMBL25181448
• 500905-09-9
• [1,1-biphenyl]-2-carboxylic acid,3-ethyl-

• Inchi： 1S/C15H14O2/c1-2-11-9-6-10-13(14(11)15(16)17)12-7-4-3-5-8-12/h3-10H,2H2,1H3,(H,16,17)
• InChI Key： BPWOBJGGXZJIKR-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1CC)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives